4-ethyl-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)hexanoic acid

• IUPAC Name: 4-ethyl-3-(3-oxo-1H-isoindol-2-yl)hexanoic acid
• InChI: InChI=1S/C16H21NO3/c1-3-11(4-2)14(9-15(18)19)17-10-12-7-5-6-8-13(12)16(17)20/h5-8,11,14H,3-4,9-10H2,1-2H3,(H,18,19)
• InChI Key: ACSPQRZSBZMWMA-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(CC(=O)O)N1CC2=CC=CC=C2C1=O
• Molecular Formula: C16H21NO3
• DSSTOX Substance ID: DTXSID801169172
• Molecular Weight: 275.34 g/mol
• CAS RN: 866144-54-9

Description

“4-ethyl-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)hexanoic acid” is a chemical compound with the molecular formula C16H21NO3. It has a molecular weight of 275.35.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H21NO3/c1-3-11(4-2)14(9-15(18)19)17-10-12-7-5-6-8-13(12)16(17)20/h5-8,11,14H,3-4,9-10H2,1-2H3,(H,18,19). This code provides a detailed description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature.

Mechanism of Action

Target of Action

It is structurally similar to lenalidomide , which is known to target the ubiquitin E3 ligase cereblon . This enzyme plays a crucial role in the degradation of the Ikaros transcription factors IKAROS family zinc finger 1 (IKZF1) and IKZF3 .

Mode of Action

The compound likely acts as a ligand for its target, similar to Lenalidomide . By binding to the target, it induces the enzyme to degrade specific transcription factors . This interaction results in changes in the transcriptional activity of the cell, affecting the expression of various genes .

Biochemical Pathways

Given its similarity to lenalidomide, it may influence pathways related to cell cycle regulation, apoptosis, and immune response .

Result of Action

Based on its potential target and mode of action, it could potentially influence cell cycle progression, induce apoptosis, and modulate immune responses .

Advantages and Limitations for Lab Experiments

One advantage of 4-ethyl-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)hexanoic acid is that it has been shown to be effective against a variety of viruses, including those that are resistant to other antiviral drugs. In addition, this compound has been shown to have minimal toxicity and good oral bioavailability. However, one limitation of this compound is that it has not yet been tested in clinical trials in humans, so its safety and efficacy in humans is not yet known.

Future Directions

There are several future directions for research on 4-ethyl-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)hexanoic acid. One area of research could be to further study its safety and efficacy in humans. Another area of research could be to study its potential use in combination with other antiviral drugs. Additionally, future research could focus on developing new analogs of this compound that are even more effective against viral infections. Finally, research could also focus on studying the potential use of this compound as a prophylactic agent, to prevent viral infections before they occur.

Scientific Research Applications

4-ethyl-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)hexanoic acid has been extensively studied for its potential use in treating viral infections. In preclinical studies, this compound has been shown to be effective against a variety of viruses, including influenza, coronavirus, and RSV. In addition, this compound has been shown to be effective against viruses that are resistant to other antiviral drugs.

Safety and Hazards

This compound is associated with several hazard statements: H302, H312, H332. These codes indicate that it may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures should be taken when handling this compound.